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Compound of Interest

Compound Name: Basic red 22

CAS No.: 23354-43-0

Cat. No.: B12769253

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides a comprehensive overview of the safety

precautions and handling procedures for Basic Red 22 (C.I. 11055), a monoazo dye. Due to

the limited availability of specific quantitative toxicological data for this compound, this guide

also incorporates general principles for handling potentially hazardous powdered dyes and

information on the broader class of azo dyes.

Chemical and Physical Properties
Basic Red 22 is a red to red-brown powder.[1] While detailed quantitative physical and

chemical properties for the pure powder are not consistently available in the reviewed

literature, the following information has been gathered:
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Property Data Source(s)

CAS Number 12221-52-2 [2][3]

C.I. Number 11055 [4]

Appearance Red or red-brown powder [1]

Solubility Soluble in water [2]

Note: Specific values for melting point, boiling point, density, and vapor pressure for the powder

form of Basic Red 22 are not readily available in the public domain.

Hazard Identification and Toxicology
Available data indicates that Basic Red 22 presents several health hazards. It is classified as

causing serious eye irritation and mild skin irritation.[2] Furthermore, it has been reported as a

potential allergen.[5]

Toxicological Summary:
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Endpoint Result Source(s)

Eye Irritation Causes serious eye irritation. [2]

Skin Irritation Causes mild skin irritation. [2]

Skin Sensitization Reported as an allergen. [5]

Mutagenicity

Possesses mutagenic activity

in Salmonella/microsome

(Ames) test.

[6]

Genotoxicity

Increased the frequency of

micronucleated polychromatic

erythrocytes in the bone

marrow of mice.

[6]

Acute Oral Toxicity (LD50)

Data not available. A study

noted testing at doses

equivalent to 80% of the LD50,

but the specific value was not

provided.

[6]

Acute Inhalation Toxicity

(LC50)
Data not available. [7]

Mechanism of Azo Dye Toxicity
Azo dyes, as a class, can undergo metabolic activation that leads to toxic and potentially

carcinogenic byproducts.[8] The primary mechanism involves the reductive cleavage of the azo

bond (-N=N-) by azoreductase enzymes, which are present in the liver and, significantly, in the

gut microbiota.[1][9] This process breaks the dye down into aromatic amines. These aromatic

amines can then be absorbed and undergo further metabolic activation in the liver, leading to

the formation of reactive electrophilic species that can bind to DNA and other cellular

macromolecules, potentially initiating carcinogenic processes.[1][8]

The cellular damage induced by these metabolites can trigger various signaling pathways,

including those involved in apoptosis, inflammation, and the DNA damage response.[1] One
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such pathway is the Keap1-Nrf2-ARE signaling pathway, which is activated in response to

oxidative stress.[5]

Enzymatic Processes

Basic Red 22 (Azo Dye) Aromatic AminesReductive Cleavage
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General metabolic pathway of azo dyes.[1][8][9]

Safety Precautions and Handling
Given the known hazards of Basic Red 22 and the potential for unforeseen risks due to the

lack of comprehensive toxicological data, stringent safety protocols must be followed.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin

contact.[2]

Respiratory Protection: A NIOSH-approved respirator is recommended when handling the

powder outside of a certified chemical fume hood to prevent inhalation.

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contamination.
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Engineering Controls
Ventilation: All handling of Basic Red 22 powder should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize inhalation exposure.

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

work area.

Safe Handling and Storage
Handling: Avoid generating dust. Use appropriate tools to handle the powder and prevent

spills. Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling.[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[10]
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Safe handling workflow for Basic Red 22 powder.
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First Aid and Emergency Procedures
In case of exposure, follow these first aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[11]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[11]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Seek medical attention if symptoms

persist.[11]

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Loosen tight clothing such as a collar, tie,

belt, or waistband. Seek medical attention.[11]

Spills: In the event of a spill, evacuate the area. Wearing appropriate PPE, carefully scoop or

sweep up the spilled powder, avoiding dust generation, and place it in a sealed container for

disposal. Clean the spill area thoroughly.

Experimental Protocols: Mutagenicity Assessment
Given the evidence of mutagenicity for Basic Red 22, researchers may need to perform their

own assessments. The Salmonella/microsome assay (Ames test) is a standard method for

evaluating the mutagenic potential of a chemical. A generalized workflow for such an

experiment is provided below.

Generalized Ames Test Protocol
This protocol is a simplified representation and should be adapted based on established

methodologies (e.g., OECD Guideline 471).

Preparation:
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Prepare various concentrations of Basic Red 22 solution.

Culture selected strains of Salmonella typhimurium (e.g., TA98, TA100) that are histidine-

dependent (His-).

Prepare an S9 fraction from the livers of induced rats for metabolic activation.

Assay:

In separate tubes, combine the Salmonella culture, the Basic Red 22 solution, and either

the S9 mix (for metabolic activation) or a buffer (without activation).

Pour the mixture onto minimal glucose agar plates (which lack histidine).

Incubation and Analysis:

Incubate the plates at 37°C for 48-72 hours.

Count the number of revertant colonies (colonies that have mutated back to being able to

synthesize histidine and thus can grow on the histidine-deficient medium).

A significant, dose-dependent increase in the number of revertant colonies compared to

the negative control indicates a mutagenic effect.
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Generalized workflow for an Ames test.[1]
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Disposal Considerations
Waste generated from the use of Basic Red 22 should be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not dispose of it in the sewer system.

Conclusion
Basic Red 22 is a powdered dye with known hazards, including serious eye and skin irritation,

and evidence of mutagenicity and genotoxicity. Due to the absence of comprehensive

quantitative toxicological data, a cautious approach to handling is essential. Researchers,

scientists, and drug development professionals must adhere to strict safety protocols, including

the use of appropriate engineering controls and personal protective equipment, to minimize

exposure and ensure a safe working environment. Further research is warranted to fully

characterize the toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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